Cas no 1320-75-8 (L-Cysteine, ethyl-(9CI))

• Product Name: L-Cysteine, ethyl-(9CI)
• CAS No: 1320-75-8
• MF: C₅H₁₁NO₂S
• MW: 149.21134018898
• CID: 205078
• PubChem ID: 142751
• Update Time: 2025-04-19

L-Cysteine, ethyl-(9CI) Chemical and Physical Properties

Names and Identifiers

• L-Cysteine, ethyl-(9CI)
• Cysteine,ethyl- (8CI)
• (2R)-2-(ethylamino)-3-sulfanylpropanoic acid
• 1320-75-8
• Cysteine, ethyl-
• SCHEMBL340834
• AKOS006376853
• DTXSID70157297

• Inchi： 1S/C5H11NO2S/c1-2-6-4(3-9)5(7)8/h4,6,9H,2-3H2,1H3,(H,7,8)/t4-/m0/s1
• InChI Key： SMLNREUXXJESLR-BYPYZUCNSA-N
• SMILES： SC[C@@H](C(=O)O)NCC

Computed Properties

• Exact Mass: 149.05113
• Monoisotopic Mass: 149.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 97
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _1.5
• Topological Polar Surface Area: 50.3Ų

Experimental Properties

• Density: 1.157
• Boiling Point: 245.9°Cat760mmHg
• Flash Point: 102.5°C
• PSA: 63.32